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Compound of Interest

Compound Name:
4-Bromo-2-(difluoromethyl)-

thiophene

Cat. No.: B1273639 Get Quote

This document provides essential chemical data for 4-Bromo-2-(difluoromethyl)-thiophene, a

compound of interest for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Core Chemical Properties
The fundamental molecular characteristics of 4-Bromo-2-(difluoromethyl)-thiophene are

summarized below. This data is crucial for stoichiometric calculations, analytical

characterization, and experimental design.

Parameter Value Reference

Molecular Formula C₅H₃BrF₂S [1][2][3]

Molecular Weight 213.05 g/mol [1]

Alternate Molecular Weight 213.04 g/mol [2]

CAS Number 627526-93-6 [2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of thiophene derivatives are

extensive and application-specific. For methodologies related to compounds like 4-Bromo-2-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1273639?utm_src=pdf-interest
https://www.benchchem.com/product/b1273639?utm_src=pdf-body
https://www.benchchem.com/product/b1273639?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2761387
https://www.scbt.com/p/4-bromo-2-difluoromethyl-thiophene-627526-93-6
https://parchem.com/chemical-supplier-distributor/4-bromo-2-difluoromethyl-thiophene-215753
https://pubchem.ncbi.nlm.nih.gov/compound/2761387
https://www.scbt.com/p/4-bromo-2-difluoromethyl-thiophene-627526-93-6
https://www.scbt.com/p/4-bromo-2-difluoromethyl-thiophene-627526-93-6
https://www.benchchem.com/product/b1273639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(difluoromethyl)-thiophene, researchers typically refer to established procedures in synthetic

organic chemistry literature. Key experimental techniques would include:

Synthesis: Often involving halogenation and functional group interconversion on a thiophene

scaffold. Specific routes can be found in chemical synthesis databases and peer-reviewed

journals.

Purification: Commonly achieved through column chromatography on silica gel, followed by

recrystallization or distillation.

Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR to

confirm the chemical structure and purity.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,

confirming the elemental composition.

Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

Due to the proprietary and varied nature of specific experimental protocols, a generalized

workflow is not provided. Researchers are advised to consult specialized chemical literature for

detailed synthetic and analytical methods.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name, its

elemental composition (molecular formula), and its calculated mass (molecular weight).

4-Bromo-2-(difluoromethyl)-thiophene Molecular Formula
C₅H₃BrF₂S

is defined by Molecular Weight
213.05 g/mol

determines

Click to download full resolution via product page

Caption: Relationship between chemical identity, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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